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Introduction to Trefoil Factors (TFFs)
Trefoil factors (TFFs) are a family of small, stable secretory proteins that play a crucial role in

the maintenance and repair of the gastrointestinal (GI) mucosa.[1][2] These peptides are

characterized by a unique, clover-leaf-like structure known as the "trefoil domain," which is

formed by three intramolecular disulfide bonds.[3] This structure confers remarkable resistance

to proteolysis and acidic environments, allowing them to function effectively in the harsh milieu

of the GI tract.[3]

Structure and Function
The mammalian TFF family consists of three members: TFF1 (formerly pS2), TFF2 (formerly

spasmolytic polypeptide), and TFF3 (formerly intestinal trefoil factor).[3] TFF1 and TFF3 each

possess a single trefoil domain, while TFF2 contains two.[3] Their primary functions include:

Mucosal Protection: TFFs interact with mucins, the main components of the mucus layer, to

enhance its viscosity and protective properties.[1][4] This interaction helps to form a stable

barrier against luminal insults.

Epithelial Restitution: TFFs are potent motogens, meaning they stimulate the migration of

epithelial cells to rapidly seal mucosal wounds, a process known as restitution.[2][5]

Anti-apoptosis: TFFs promote cell survival by inhibiting programmed cell death in epithelial

cells.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1175848?utm_src=pdf-interest
https://www.benchchem.com/product/b1175848?utm_src=pdf-body
https://www.benchchem.com/product/b1175848?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1007/978-1-61779-376-9_6
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474939/
https://pubmed.ncbi.nlm.nih.gov/12324485/
https://pubmed.ncbi.nlm.nih.gov/12324485/
https://www.benchchem.com/product/b1175848?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12324485/
https://pubmed.ncbi.nlm.nih.gov/12324485/
https://experiments.springernature.com/articles/10.1007/978-1-61779-376-9_6
https://www.fn-test.com/product/eh0282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2697836/
https://experiments.springernature.com/articles/10.1007/978-1-61779-376-9_6
https://pmc.ncbi.nlm.nih.gov/articles/PMC2697836/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Angiogenesis: They can also stimulate the formation of new blood vessels, which is essential

for tissue repair.[2]

Expression and Localization in the Gastrointestinal
Tract
TFFs are expressed in a site-specific manner throughout the GI tract, often co-localizing with

specific mucins:

TFF1: Primarily found in the foveolar cells of the stomach, where it is co-expressed with

MUC5AC mucin.[1][3]

TFF2: Secreted by mucous neck cells in the stomach and Brunner's glands in the

duodenum, in association with MUC6 mucin.[1][3]

TFF3: Predominantly expressed by goblet cells in the small and large intestines, alongside

MUC2 mucin.[1][3]

Role of Trefoil Factors in Gastrointestinal Diseases
Alterations in TFF expression are implicated in the pathogenesis of various GI disorders.

Inflammatory Bowel Disease (IBD)
In inflammatory bowel diseases such as Crohn's disease and ulcerative colitis, TFF expression

is generally upregulated at sites of inflammation and ulceration, reflecting their role in mucosal

defense and repair.[6][7] However, the precise role and expression patterns can vary. For

instance, TFF1 and TFF2 can be ectopically expressed in the inflamed colon in IBD.

Gastric Ulcers
Following gastric injury, the expression of TFF1 and TFF2 is significantly increased in the ulcer

margin, where they contribute to the healing process.[8][9] The appearance of TFF2-

expressing cells, a phenomenon known as "spasmolytic polypeptide expressing metaplasia"

(SPEM), is a hallmark of gastric ulcer healing.[8] Studies in TFF2 knockout mice have

demonstrated delayed gastric ulcer healing.[8]
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Gastrointestinal Cancers
The role of TFFs in GI cancers is complex and can be context-dependent. TFF1 is often

considered a tumor suppressor in the stomach, as its expression is frequently lost in gastric

cancer.[10][11][12] Conversely, TFF3 is often overexpressed in gastric and colorectal cancers

and has been associated with a poorer prognosis.[13][14] TFFs have also been investigated as

potential serum biomarkers for the early detection of GI cancers.[15][16]

Quantitative Analysis of Trefoil Factor Expression
The following tables summarize quantitative data on TFF levels in various gastrointestinal

diseases.

Table 1: Serum Trefoil Factor Levels in Gastric Cancer

Trefoil Factor
Gastric Cancer
(ng/mL)

Chronic
Atrophic
Gastritis
(ng/mL)

Healthy
Controls
(ng/mL)

Reference

TFF1 1.30 ± 0.15 1.07 ± 0.14 0.72 ± 0.07 [7]

TFF2 8.79 ± 16.2 5.15 ± 2.41 2.88 ± 1.04 [17]

TFF3 6.44 ± 6.19 - 2.72 ± 0.80 [17]

Table 2: Serum Trefoil Factor 3 Levels in Inflammatory Bowel Disease
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Condition TFF3 (ng/mL)
Healthy Controls
(ng/mL)

Reference

Active Ulcerative

Colitis
10.12 (mean) 5.76 (mean) [18]

Quiescent Ulcerative

Colitis
6.48 (mean) 5.76 (mean) [18]

Active Crohn's

Disease
6.67 (mean) 5.76 (mean) [19]

Quiescent Crohn's

Disease
5.76 (mean) 5.76 (mean) [19]

Table 3: Serum Trefoil Factor 3 Levels in Colorectal Cancer

Cohort
Colorectal Cancer
(ng/mL)

Healthy Controls
(ng/mL)

Reference

Derivation 9.34 ± 12.2 3.60 ± 1.58 [20]

Validation - - [20]

Signaling Pathways Modulated by Trefoil Factors
TFFs exert their cellular effects by activating several intracellular signaling pathways.

Pro-survival and Anti-apoptotic Signaling
TFFs can promote cell survival by activating the PI3K/Akt and MAPK/ERK pathways, which are

central regulators of apoptosis.[8][9]
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TFF Pro-survival Signaling Pathway

Cell Migration and Restitution Signaling
The motogenic effects of TFFs are also mediated through the MAPK/ERK pathway, as well as

through interactions with the epidermal growth factor receptor (EGFR).[5][19]
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TFF-Mediated Cell Migration Pathway

Inflammatory Signaling Pathways
TFF3 has been shown to modulate the NF-κB signaling pathway, a key regulator of

inflammation.[17]
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TFF3 and NF-κB Signaling
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Modulation of NF-κB Signaling by TFF3

Experimental Protocols for Trefoil Factor Research
This section provides detailed methodologies for key experiments used in the study of trefoil
factors.
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Enzyme-Linked Immunosorbent Assay (ELISA) for TFF3
This protocol describes a sandwich ELISA for the quantitative measurement of human TFF3 in

serum or plasma.[3][4][6]

Materials:

Microplate pre-coated with anti-human TFF3 antibody

Recombinant human TFF3 standard

Biotinylated anti-human TFF3 detection antibody

Streptavidin-HRP conjugate

TMB substrate

Stop solution (e.g., 0.5 M H₂SO₄)

Wash buffer (e.g., PBS with 0.05% Tween-20)

Sample diluent (e.g., PBS with 1% BSA)

Procedure:

Prepare standards and samples by diluting them in sample diluent. A typical standard curve

ranges from 3-100 pmol/L.[3]

Add 100 µL of standards and samples to the appropriate wells of the pre-coated microplate.

Incubate for 2 hours at 37°C.

Wash the plate 3-5 times with wash buffer.

Add 100 µL of biotinylated detection antibody to each well and incubate for 1 hour at 37°C.

Wash the plate 3-5 times with wash buffer.

Add 100 µL of streptavidin-HRP conjugate to each well and incubate for 30 minutes at 37°C.
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Wash the plate 3-5 times with wash buffer.

Add 100 µL of TMB substrate to each well and incubate in the dark at room temperature for

15-30 minutes.

Add 50 µL of stop solution to each well.

Read the absorbance at 450 nm using a microplate reader.

Generate a standard curve and calculate the concentration of TFF3 in the samples.
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ELISA Workflow
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Wound Healing Assay Workflow
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Luciferase Assay Workflow
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Co-IP Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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